Silicic acid, chromium lead salt
Description
“Silicic acid, chromium lead salt” is a compound that involves silicic acid, chromium, and lead. Silicic acid is a general name for a family of chemical compounds containing the element silicon attached to oxide and hydroxyl groups, with the general formula [H2xSiOx+2]n or, equivalently, [SiOx(OH)4−2x]n . The specific compound “Silicic acid, chromium lead salt” is not well-documented in the literature, but it likely involves a reaction between silicic acid and salts of chromium and lead.
Safety And Hazards
properties
InChI |
InChI=1S/Cr.O3Si.4O.Pb/c;1-4(2)3;;;;;/q;-2;;;2*-1; |
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InChI Key |
WTSIMEJHDNSMGE-UHFFFAOYSA-N |
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Canonical SMILES |
[O-][Si](=O)[O-].[O-][Cr](=O)(=O)[O-].[Pb] |
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Molecular Formula |
CrO7PbSi-4 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID9027732 |
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| Record name | Silicic acid, chromium lead salt | |
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Molecular Weight |
399 g/mol |
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Product Name |
Silicic acid, chromium lead salt | |
CAS RN |
11113-70-5 |
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| Record name | Silicic acid, chromium lead salt | |
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| Record name | Silicic acid, chromium lead salt | |
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| Record name | Silicic acid, chromium lead salt | |
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